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Introduction

Yellow 2G, also known by its Colour Index name Acid Yellow 17 (C.I. 18965), is a synthetic

monoazo dye.[1] As an acid dye, it is primarily utilized for dyeing protein fibers such as wool

and silk, as well as synthetic polyamides like nylon.[2][3] Its popularity in the textile industry

stems from its vibrant color, good leveling properties, and satisfactory fastness.[1][4] This

document provides detailed application notes and experimental protocols for researchers and

scientists working with Yellow 2G in textile dyeing studies.

Acid dyes are so named because they are applied in an acidic dye bath.[2][5] The acidic

conditions protonate the amino groups in protein and polyamide fibers, creating cationic sites (-

NH3+).[3][6] The anionic dye molecules then form strong ionic bonds with these sites, resulting

in effective dyeing.[3][6]
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Parameter Wool Silk Nylon

Dye Concentration (%

owf)
1.0 - 4.0 0.5 - 3.0 1.0 - 3.0

Liquor Ratio (M:L) 1:20 - 1:40 1:30 - 1:50 1:20 - 1:40

Dyeing Temperature 90 - 100°C (Boil) 85 - 95°C 90 - 100°C (Boil)

Dyeing Time 45 - 60 minutes 45 - 60 minutes 30 - 60 minutes

pH of Dye Bath 4.5 - 5.5 4.5 - 5.5 4.5 - 5.5

Acid Source
Acetic Acid or Formic

Acid
Acetic Acid

Acetic Acid or Formic

Acid

Auxiliaries

Glauber's Salt (5-10

g/L), Leveling Agent

(0.5-1 g/L)

Glauber's Salt (5-10

g/L), Leveling Agent

(0.5-1 g/L)

Leveling Agent (1 g/L)

Note: % owf stands for "on the weight of fabric." These are general parameters and may

require optimization based on the specific material, desired shade, and equipment.

Table 2: Typical Color Fastness Properties of Textiles
Dyed with Acid Dyes
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Fastness Property Wool Silk Nylon

Light Fastness (ISO

105-B02)
4-5 (Good) 4 (Fair to Good) 4-5 (Good)

Wash Fastness (ISO

105-C06)

3-4 (Moderate to

Good)
3 (Moderate)

3-4 (Moderate to

Good)

Rubbing Fastness

(Dry) (ISO 105-X12)

4-5 (Good to

Excellent)
4 (Good)

4-5 (Good to

Excellent)

Rubbing Fastness

(Wet) (ISO 105-X12)
3 (Moderate) 2-3 (Fair to Moderate) 3 (Moderate)

Perspiration Fastness

(Acidic & Alkaline)

(ISO 105-E04)

4 (Good)
3-4 (Moderate to

Good)
4 (Good)

Note: The fastness grades are on a scale of 1 to 5, where 5 represents the best fastness.

These are typical values for acid dyes and may vary for Yellow 2G depending on the dyeing

process and substrate.[7][8][9][10]

Experimental Protocols
Protocol 1: Dyeing of Wool with Yellow 2G
1. Pre-treatment (Scouring):

Wash the wool fabric with a solution of 0.5 g/L non-ionic detergent at 40-50°C for 20-30

minutes to remove any impurities.

Rinse thoroughly with warm water and then cold water.

2. Dye Bath Preparation:

Calculate the required amount of Yellow 2G dye powder based on the desired shade (e.g.,

2% on the weight of fabric).

Make a paste of the dye powder with a small amount of cold water.
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Add boiling water to the paste to dissolve the dye completely.

Fill the dyeing vessel with water according to the desired liquor ratio (e.g., 1:30).

Add the dissolved dye solution to the dye bath.

Add Glauber's salt (e.g., 10 g/L) to aid in dye exhaustion.

Add a leveling agent (e.g., 1 g/L) to ensure even dyeing.[11][12][13]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[2]

3. Dyeing Process:

Introduce the wet, scoured wool fabric into the dye bath at 40°C.

Gradually raise the temperature to boiling (98-100°C) over 30-45 minutes.[14]

Continue dyeing at the boil for 45-60 minutes, with occasional stirring to ensure levelness.

[14]

After dyeing, allow the dye bath to cool down slowly to about 70°C.

4. Post-treatment:

Remove the dyed fabric from the dye bath and rinse with warm water, followed by a cold

water rinse until the water runs clear.

Squeeze out the excess water and dry the fabric in the air, away from direct sunlight.

Protocol 2: Dyeing of Silk with Yellow 2G
1. Pre-treatment (Degumming):

Treat the raw silk fabric in a solution containing 2 g/L of non-ionic soap at 90-95°C for 1-2

hours to remove the sericin gum.

Rinse the fabric thoroughly with hot water, followed by cold water.
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2. Dye Bath Preparation:

Prepare the dye solution as described in Protocol 1, Step 2.

Adjust the liquor ratio to 1:40.

Add Glauber's salt (5 g/L) and a leveling agent (0.5 g/L).

Adjust the pH to 5.0 with acetic acid.[5]

3. Dyeing Process:

Immerse the wet, degummed silk fabric into the dye bath at room temperature.

Gradually increase the temperature to 85-90°C over 30 minutes.

Maintain this temperature for 45-60 minutes, stirring gently and periodically.[15]

Allow the dye bath to cool gradually.

4. Post-treatment:

Rinse the dyed silk with warm and then cold water until the rinse water is clear.

Gently squeeze out the excess water and air-dry.

Protocol 3: Dyeing of Nylon with Yellow 2G
1. Pre-treatment (Scouring):

Scour the nylon fabric with a solution of 1 g/L non-ionic detergent and 1 g/L soda ash at 60-

70°C for 30 minutes.

Rinse thoroughly with warm and cold water.

2. Dye Bath Preparation:

Prepare the dye solution as described in Protocol 1, Step 2.
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Set the liquor ratio to 1:30.

Add a suitable leveling agent (1 g/L).[11][13]

Adjust the pH to 4.5-5.5 with acetic acid.[2]

3. Dyeing Process:

Enter the wet, scoured nylon fabric into the dye bath at 40°C.

Raise the temperature to the boil (100°C) over 30-45 minutes.

Continue dyeing at this temperature for 30-60 minutes.[2]

Cool the dye bath to 70°C before removing the fabric.

4. Post-treatment:

Rinse the dyed nylon fabric with warm and cold water.

Dry the fabric at a moderate temperature.

Visualizations
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Fig. 1: General workflow for textile dyeing with acid dyes.
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Key Dyeing Parameters

Dye Uptake & Levelness
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Fig. 2: Relationship of key parameters influencing dye uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.rudolf-duraner.com.tr/en/products/textile-auxilaries/dyeing/levelling-agents/
https://www.avocet-dyes.co.uk/products/auxiliaries/levelling-agents
https://www.iosrjournals.org/iosr-jac/papers/vol5-issue1/B0511117.pdf
https://www.textilecoach.net/post/dyeing-of-silk-fabric-with-acid-dyes-lab-manual
https://www.benchchem.com/product/b1196959#application-of-yellow-2g-in-textile-dyeing-studies
https://www.benchchem.com/product/b1196959#application-of-yellow-2g-in-textile-dyeing-studies
https://www.benchchem.com/product/b1196959#application-of-yellow-2g-in-textile-dyeing-studies
https://www.benchchem.com/product/b1196959#application-of-yellow-2g-in-textile-dyeing-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1196959?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

